Cas no 1406838-56-9 (1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid)

1-{(tert-Butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and an isopropyl-substituted cyclohexane backbone. The Boc group enhances stability, enabling selective deprotection under mild acidic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The cyclohexane ring provides conformational rigidity, which can influence binding affinity and metabolic stability in drug design. The carboxylic acid moiety allows for further functionalization, facilitating its use as a versatile intermediate. This compound is particularly useful in the synthesis of complex molecules where controlled reactivity and steric hindrance are critical. Its well-defined structure ensures reproducibility in research and industrial processes.
1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid structure
1406838-56-9 structure
Product Name:1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid
CAS No:1406838-56-9
MF:C15H27NO4
MW:285.379184961319
MDL:MFCD30477056
CID:5150422
PubChem ID:64146314
Update Time:2025-05-20

1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(1-methylethyl)-
    • 1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid
    • MDL: MFCD30477056
    • Inchi: 1S/C15H27NO4/c1-10(2)11-6-8-15(9-7-11,12(17)18)16-13(19)20-14(3,4)5/h10-11H,6-9H2,1-5H3,(H,16,19)(H,17,18)
    • InChI Key: IAQJCBMVUVXXQL-UHFFFAOYSA-N
    • SMILES: C1(NC(OC(C)(C)C)=O)(C(O)=O)CCC(C(C)C)CC1

1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Guide to 1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1406838-56-9)

1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1406838-56-9) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound belongs to the class of cyclohexane carboxylic acid derivatives, which are crucial intermediates in drug development. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and an isopropyl-substituted cyclohexane ring, makes it valuable for designing bioactive molecules.

The Boc-protected amino acid derivative is particularly significant in peptide synthesis, where protecting groups like tert-butoxycarbonyl are essential for controlling reactivity. Researchers often search for "Boc-protected amino acids" or "cyclohexane carboxylic acid derivatives" to find high-purity intermediates for their projects. The compound’s CAS number, 1406838-56-9, is frequently used in patent literature and chemical databases to ensure precise identification.

One of the key applications of 1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid is in the synthesis of peptide-based therapeutics. With the growing interest in "peptide drugs" and "targeted drug delivery," this compound plays a vital role in developing novel treatments for diseases such as diabetes, cancer, and autoimmune disorders. Its structural flexibility allows for modifications that enhance drug stability and bioavailability.

Another trending topic in chemical research is "green chemistry" and sustainable synthesis methods. The use of Boc-protected intermediates like this compound enables efficient, low-waste reactions, aligning with the principles of environmentally friendly manufacturing. Researchers are increasingly exploring "sustainable peptide synthesis" techniques, where this compound can serve as a key building block.

In addition to pharmaceutical applications, 1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid is also studied for its potential in material science. Its cyclohexane backbone provides rigidity, making it useful in designing "advanced polymers" and "functional materials." The compound’s solubility and stability under various conditions make it a candidate for specialty coatings and biodegradable materials.

The market for custom synthetic intermediates is expanding, driven by demand for personalized medicine and high-value chemicals. Companies specializing in "fine chemical synthesis" often list this compound in their catalogs, catering to academic and industrial researchers. Quality control and scalability are critical factors, as impurities can affect downstream applications in drug development.

For those working with 1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid, proper storage and handling are essential. The compound should be kept in a cool, dry environment to maintain stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify purity and structural integrity.

In summary, 1-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 1406838-56-9) is a versatile compound with broad applications in drug discovery, peptide synthesis, and material science. Its relevance to "precision medicine" and "sustainable chemistry" ensures continued interest from researchers worldwide. As the field evolves, this compound will likely remain a valuable tool for innovation in life sciences and beyond.

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